Cas no 76697-50-2 (2-(propane-2-sulfonyl)aniline)

• Product Name: 2-(propane-2-sulfonyl)aniline
• CAS No: 76697-50-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD08445603
• CID: 59815
• PubChem ID: 354334761
• Update Time: 2025-04-18

2-(propane-2-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-(isopropylsulphonyl)benzene
• 1-Amino-2-(isopropylsulfonyl)benzene
• 2-(Isopropylsulfonyl)aniline
• 2-Aminophenyl Isopropyl Sulfone
• 2-propan-2-ylsulfonylaniline
• 2-(propane-2-sulfonyl)aniline
• 2-(Isopropylsulphonyl)aniline
• 2-(propan-2-ylsulfonyl)aniline
• GMLAMRMKROYXNZ-UHFFFAOYSA-N
• Benzenamine, 2-[(1-methylethyl)sulfonyl]-
• 2-isopropylsulfonylaniline
• KSC643G2H
• 2-(isopropylsulfonyl) aniline
• 2-(isopropylsulfonyl)benzenamine
• 2-(iso-propylsul

• MDL： MFCD08445603
• Inchi： 1S/C9H13NO2S/c1-7(2)13(11,12)9-6-4-3-5-8(9)10/h3-7H,10H2,1-2H3
• InChI Key： GMLAMRMKROYXNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 199.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: Light-red to Brown Solid
• Density: 1.194
• Melting Point: 83.0 to 87.0 deg-C
• Boiling Point: 381.1 °C at 760 mmHg
• Flash Point: 184.3 °C
• Refractive Index: 1.548
• PSA: 68.54000
• LogP: 3.11290

2-(propane-2-sulfonyl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides